Cas no 1424557-63-0 (N-(cyanomethyl)-N-cyclopropyl-2,3,4,9-tetrahydro-1H-carbazole-6-carboxamide)

• Product Name: N-(cyanomethyl)-N-cyclopropyl-2,3,4,9-tetrahydro-1H-carbazole-6-carboxamide
• CAS No: 1424557-63-0
• MF: C₁₈H₁₉N₃O
• MW: 293.362963914871
• CID: 6003180
• PubChem ID: 47796039
• Update Time: 2025-07-17

N-(cyanomethyl)-N-cyclopropyl-2,3,4,9-tetrahydro-1H-carbazole-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(CYANOMETHYL)-N-CYCLOPROPYL-6,7,8,9-TETRAHYDRO-5H-CARBAZOLE-3-CARBOXAMIDE
• 1424557-63-0
• AKOS034616202
• N-(cyanomethyl)-N-cyclopropyl-2,3,4,9-tetrahydro-1H-carbazole-6-carboxamide
• EN300-26681172
• Z826824858

• Inchi： 1S/C18H19N3O/c19-9-10-21(13-6-7-13)18(22)12-5-8-17-15(11-12)14-3-1-2-4-16(14)20-17/h5,8,11,13,20H,1-4,6-7,10H2
• InChI Key： WGHXLKPBCUQZKT-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC2=C(C=1)C1CCCCC=1N2)N(CC#N)C1CC1

Computed Properties

• Exact Mass: 293.152812238g/mol
• Monoisotopic Mass: 293.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 59.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on N-(cyanomethyl)-N-cyclopropyl-2,3,4,9-tetrahydro-1H-carbazole-6-carboxamide

Comprehensive Overview of N-(cyanomethyl)-N-cyclopropyl-2,3,4,9-tetrahydro-1H-carbazole-6-carboxamide (CAS No. 1424557-63-0)

The compound N-(cyanomethyl)-N-cyclopropyl-2,3,4,9-tetrahydro-1H-carbazole-6-carboxamide (CAS No. 1424557-63-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the tetrahydrocarbazole core and cyclopropyl moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its carboxamide and cyanomethyl functional groups, which are known to interact with enzymes and receptors.

In recent years, the demand for novel small-molecule inhibitors and therapeutic agents has surged, driven by advancements in precision medicine and targeted drug delivery. N-(cyanomethyl)-N-cyclopropyl-2,3,4,9-tetrahydro-1H-carbazole-6-carboxamide fits into this trend due to its potential role in addressing unmet medical needs. Its CAS No. 1424557-63-0 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research.

The synthesis of this compound involves multi-step organic reactions, with emphasis on the introduction of the cyclopropyl group and the cyanomethyl side chain. These modifications are critical for enhancing its bioavailability and selectivity. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to confirm its purity and structural integrity, ensuring compliance with regulatory standards for research use.

One of the most discussed topics in the scientific community is the compound's potential application in neurodegenerative disease research. The tetrahydrocarbazole scaffold is structurally similar to compounds known to interact with neurotransmitter systems, sparking hypotheses about its utility in Parkinson's disease or Alzheimer's disease models. Additionally, its carboxamide group may contribute to its stability and binding affinity, making it a subject of interest for drug discovery projects.

Another area of exploration is the compound's role in cancer research. Preliminary studies suggest that derivatives of N-(cyanomethyl)-N-cyclopropyl-2,3,4,9-tetrahydro-1H-carbazole-6-carboxamide could influence cell proliferation pathways. Researchers are investigating its potential as a kinase inhibitor, given the growing emphasis on personalized oncology treatments. The compound's CAS No. 1424557-63-0 is often cited in patents related to anticancer agents, highlighting its commercial and therapeutic value.

From a technical standpoint, the compound's solubility and stability profiles are key considerations for formulation scientists. Its cyanomethyl group may impart certain physicochemical properties that affect its performance in in vitro and in vivo assays. As such, optimizing its delivery mechanisms—such as encapsulation in nanoparticles or conjugation with targeting ligands—is an active area of investigation.

In summary, N-(cyanomethyl)-N-cyclopropyl-2,3,4,9-tetrahydro-1H-carbazole-6-carboxamide (CAS No. 1424557-63-0) represents a versatile and scientifically intriguing compound with broad potential in biomedical research. Its structural complexity and functional diversity align with contemporary trends in drug development and molecular pharmacology, making it a focal point for future studies. As research progresses, this compound may unlock new avenues for addressing complex health challenges.